Cas no 657423-61-5 (5-(3-Bromophenyl)-3-(chloromethyl)-1,2,4-oxadiazole)

• Product Name: 5-(3-Bromophenyl)-3-(chloromethyl)-1,2,4-oxadiazole
• CAS No: 657423-61-5
• MF: C₉H₆BrClN₂O
• MW: 273.513740062714
• CID: 962458
• PubChem ID: 10468545
• Update Time: 2025-06-09

5-(3-Bromophenyl)-3-(chloromethyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(3-Bromophenyl)-3-(chloromethyl)-1,2,4-oxadiazole
• 5-(3-bromo-phenyl)-3-chloromethyl-[1,2,4]oxadiazole
• A835214
• AG-G-47511
• AK126150
• CTK5C3059
• KB-243442
• SureCN1544834
• AKOS005201034
• SCHEMBL1544834
• AS-9906
• DTXSID60440463
• MFCD09027640
• 657423-61-5

• MDL： MFCD09027640
• Inchi： 1S/C9H6BrClN2O/c10-7-3-1-2-6(4-7)9-12-8(5-11)13-14-9/h1-4H,5H2
• InChI Key： XNUULFUAZWVWPM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=NC(CCl)=NO1

Computed Properties

• Exact Mass: 271.93500
• Monoisotopic Mass: 271.93520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92000
• LogP: 3.23790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-(3-Bromophenyl)-3-(chloromethyl)-1,2,4-oxadiazole

Introduction to 5-(3-Bromophenyl)-3-(chloromethyl)-1,2,4-oxadiazole (CAS No. 657423-61-5)

5-(3-Bromophenyl)-3-(chloromethyl)-1,2,4-oxadiazole (CAS No. 657423-61-5) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This heterocyclic compound belongs to the oxadiazole family, which is renowned for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 3-bromophenyl group and a chloromethyl substituent on the 1,2,4-oxadiazole core, make it a versatile scaffold for further chemical modifications and biological evaluations.

The 1,2,4-oxadiazole ring system is a prominent pharmacophore in drug discovery due to its ability to interact with various biological targets. Its three-membered aromatic structure provides a rigid framework that can be optimized for binding affinity and selectivity. In the case of 5-(3-Bromophenyl)-3-(chloromethyl)-1,2,4-oxadiazole, the 3-bromophenyl moiety introduces a hydrophobic pocket that can enhance interactions with lipophilic regions of biological targets, while the chloromethyl group serves as a reactive site for further functionalization via nucleophilic substitution reactions. These features make it an attractive building block for designing novel compounds with potential applications in oncology, inflammation, and infectious diseases.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing next-generation therapeutics. The 1,2,4-oxadiazole scaffold has been extensively studied for its antimicrobial, antiviral, and anti-inflammatory properties. For instance, derivatives of this core structure have shown promising activity against bacterial infections by inhibiting essential metabolic pathways. Additionally, modifications at the 3-position of the oxadiazole ring have been explored to enhance drug-like properties such as solubility and metabolic stability. The incorporation of electron-withdrawing groups like chlorine atoms has further improved the pharmacokinetic profiles of these compounds.

The 5-(3-Bromophenyl) substituent in 5-(3-Bromophenyl)-3-(chloromethyl)-1,2,4-oxadiazole adds another layer of functionality that can be exploited for medicinal chemistry applications. The bromine atom is highly reactive and can undergo cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings to introduce diverse aryl or amino groups. This reactivity allows chemists to generate libraries of analogs with tailored biological activities. Moreover, the phenyl ring can participate in π-stacking interactions with biological targets, enhancing binding affinity and selectivity.

In clinical research settings, compounds derived from oxadiazole scaffolds have demonstrated efficacy in preclinical models of cancer and autoimmune diseases. The ability of these molecules to modulate key signaling pathways has opened new avenues for therapeutic intervention. For example, certain oxadiazole derivatives have been reported to inhibit kinases involved in tumor growth and progression. The unique structural features of 5-(3-Bromophenyl)-3-(chloromethyl)-1,2,4-oxadiazole, including its brominated phenyl group and chloromethyl side chain, position it as a promising candidate for further exploration in drug discovery programs.

The synthesis of 5-(3-Bromophenyl)-3-(chloromethyl)-1,2,4-oxadiazole involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key synthetic routes include condensation reactions between appropriately substituted precursors under controlled conditions to form the oxadiazole core. Subsequent functionalization steps introduce the bromophenyl and chloromethyl groups through electrophilic aromatic substitution or nucleophilic addition reactions. These synthetic strategies ensure high yields and purity levels suitable for downstream applications in medicinal chemistry.

The chemical properties of this compound also make it valuable for material science applications beyond pharmaceuticals. Oxadiazole derivatives are known for their thermal stability and mechanical strength when incorporated into polymers or coatings. The presence of halogen atoms in 5-(3-Bromophenyl)-3-(chloromethyl)-1,2,4-oxadiazole enhances its reactivity with other functional materials, enabling the development of novel composite materials with enhanced performance characteristics.

Future research directions may focus on exploring novel derivatives of this compound through structure-activity relationship (SAR) studies. By systematically modifying functional groups such as the bromophenyl moiety or introducing additional heterocycles into the molecular framework, 5-(3-Bromophenyl)-3-(chloromethyl)-1,2,4-oxadiazole could be optimized for specific therapeutic applications. Computational modeling techniques can also play a crucial role in predicting binding affinities and designing next-generation analogs with improved pharmacological profiles.

In summary, 5-(3-Bromophenyl)-3-(chloromethyl)-1,2,4-oxadiazole (CAS No. 657423-61-5) represents a structurally intriguing compound with significant potential in pharmaceutical research and development. Its unique combination of functional groups makes it a versatile scaffold for designing novel therapeutics targeting various diseases. As our understanding of molecular interactions continues to evolve, this compound will likely remain at the forefront of medicinal chemistry innovation.